(2R)-1-hydroxypropane-2-sulfonamide
Overview
Description
(2R)-1-hydroxypropane-2-sulfonamide, also known as 1-hydroxypropane-2-sulfonamide, is an organic compound derived from propane-2-sulfonamide and is widely used in the chemical and pharmaceutical industries. It is an important intermediate in the synthesis of pharmaceuticals, such as antibiotics and hormones, and is also used in the production of agrochemicals, detergents, and other industrial products. In addition, 1-hydroxypropane-2-sulfonamide has been studied for its potential applications in biotechnology and as a therapeutic agent.
Scientific Research Applications
(2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide has a wide range of scientific research applications. It has been used as a substrate for the synthesis of several pharmaceuticals, such as antibiotics and hormones. In addition, it has been studied for its potential applications in biotechnology, as a therapeutic agent, and as a reagent for the production of agrochemicals, detergents, and other industrial products.
Mechanism of Action
The mechanism of action of (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide is not fully understood. However, it is believed that the compound acts as a proton donor, transferring a proton from the sulfonamide group to an acceptor molecule. This proton transfer is thought to be responsible for the compound's ability to catalyze certain biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide have not been extensively studied. However, it has been shown to possess weak antibacterial activity and to inhibit the growth of certain species of bacteria. In addition, it has been shown to possess weak antifungal activity and to inhibit the growth of certain species of fungi.
Advantages and Limitations for Lab Experiments
(2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide is a relatively inexpensive compound that is widely available and easy to work with in the laboratory. It is also relatively stable and can be stored for long periods of time. However, it is important to note that (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide is not soluble in water and must be dissolved in an organic solvent before use.
Future Directions
The potential applications of (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide are numerous and varied. Future research should focus on further elucidating the biochemical and physiological effects of the compound, as well as exploring its potential uses in biotechnology and as a therapeutic agent. Additionally, further research should focus on developing more efficient and cost-effective synthesis methods for (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide. Finally, additional research should be conducted to explore the potential use of (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide in the production of agrochemicals, detergents, and other industrial products.
Synthesis Methods
(2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide can be synthesized through several different methods. The most common method is the reaction of propane-2-sulfonamide with sodium hydroxide in an aqueous solution. This method produces (2R)-1-hydroxypropane-2-sulfonamidepane-2-sulfonamide in high yields. Other methods include the reaction of propane-2-sulfonamide with sodium hypochlorite, the reaction of propane-2-sulfonamide with sodium bicarbonate, and the reaction of propane-2-sulfonamide with sodium thiosulfate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-hydroxypropane-2-sulfonamide involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Propane-1,2-diol", "Sulfuric acid", "Sodium hydroxide", "Ammonia", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Propane-1,2-diol is reacted with sulfuric acid to form propane-1,2-disulfonic acid.", "Step 2: Propane-1,2-disulfonic acid is treated with sodium hydroxide to form sodium propane-1,2-disulfonate.", "Step 3: Sodium propane-1,2-disulfonate is reacted with ammonia to form (2R)-1-amino-propane-2-sulfonic acid.", "Step 4: (2R)-1-amino-propane-2-sulfonic acid is oxidized with hydrogen peroxide to form (2R)-1-hydroxypropane-2-sulfonic acid.", "Step 5: (2R)-1-hydroxypropane-2-sulfonic acid is treated with ammonia to form (2R)-1-hydroxypropane-2-sulfonamide." ] } | |
CAS RN |
2490187-98-7 |
Molecular Formula |
C3H9NO3S |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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